Ethyl 2-naphthylacetate
Cat. No. B183180
Key on ui cas rn:
2876-70-2
M. Wt: 214.26 g/mol
InChI Key: PZNMRIQALHUBSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08921591B2
Procedure details
2-Methylnaphthalene (2.13 g), ethanol (46 mg), di-tert-butyl peroxide (73 mg, 1 equivalent), and Pd(Xantphos)Cl2 (3.8 mg, 1 mol %) were added into a reaction kettle, into which 10 atm carbon monoxide was introduced. The reaction was heated to 120° C., and stirred at this constant temperature for 16 h. After the reaction was completed, carbon monoxide was discharged, and 78 mg ethyl 2-naphthaleneacetate was obtained by column chromatography, in a yield of 73%. 1HNMR (400 MHz, CDCl3) δ 1.24 (t, J=6.8 Hz, 3H), 3.78 (s, 2H), 4.14 (q, J=7.2 Hz, 2H), 7.41-7.49 (m, 3H), 7.73 (s, 1H), 7.79-7.83 (m, 3H); 13CNMR (100 MHz, CDCl3) δ 14.2, 41.6, 60.9, 125.8, 126.1, 127.4, 127.7, 127.9, 128.2, 131.7, 132.5, 133.5, 171.6; HRMS (ESI) calcd. for C14H14NaO2 [M+Na]: 237.0886. found: 237.0886. The ethyl 2-naphthaleneacetate obtained was dissolved in 1,4-dioxane. 6 N sodium hydroxide solution was added, and the reaction was heated to 60° C. After 2 h of reaction, the pH value was adjusted to 1 by adding 2 N hydrochloric acid. After removing the organic solvent under reduced pressure, 62 mg product 2-naphthaleneacetic acid was obtained by extraction with ethyl acetate, and the yield of hydrolysis was 91%.
[Compound]
Name
Pd(Xantphos)Cl2
Quantity
3.8 mg
Type
reactant
Reaction Step One
Yield
73%
Identifiers
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REACTION_CXSMILES
|
[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=1.C(O[O:17][C:18]([CH3:21])(C)C)(C)(C)C.[C]=O.[CH2:24]([OH:26])C>>[CH:3]1[C:4]2[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=2)[CH:10]=[CH:11][C:2]=1[CH2:1][C:24]([O:17][CH2:18][CH3:21])=[O:26] |^3:21|
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Inputs
Step One
|
Name
|
|
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Quantity
|
2.13 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC2=CC=CC=C2C=C1
|
|
Name
|
|
|
Quantity
|
73 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OOC(C)(C)C
|
[Compound]
|
Name
|
Pd(Xantphos)Cl2
|
|
Quantity
|
3.8 mg
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[C]=O
|
|
Name
|
|
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Quantity
|
46 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[C]=O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
120 °C
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Stirring
|
Type
|
CUSTOM
|
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Details
|
stirred at this constant temperature for 16 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was introduced
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1=C(C=CC2=CC=CC=C12)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 78 mg | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
